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Compound of Interest

Compound Name: 3-Iodo-8-nitroquinoline

Cat. No.: B1314853 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 3-Iodo-8-nitroquinoline, focusing

on its commercial availability at a minimum purity of 97%, and its potential applications in

research and drug development. Due to the limited publicly available experimental data

specifically for 3-Iodo-8-nitroquinoline, this guide also draws upon information from closely

related quinoline derivatives to infer potential biological activities and experimental

methodologies.

Commercial Availability
A critical step in research and development is sourcing high-purity chemical compounds. The

following table summarizes the commercial suppliers of 3-Iodo-8-nitroquinoline, providing key

details to facilitate procurement.
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Supplier Purity
CAS
Number

Molecular
Formula

Molecular
Weight (
g/mol )

Notes

Shanghai

Nianxing

Industrial Co.,

Ltd.

97.0% 497084-46-5 C₉H₅IN₂O₂ 300.05 -

Hebei Sankai

Chemical

Technology

Co., Ltd.

98% 497084-46-5 C₉H₅IN₂O₂ 300.05 -

AKSci ≥95% 497084-46-5 C₉H₅IN₂O₂ 300.05

Sold for

research and

development

use only.

CymitQuimic

a
95% 497084-46-5 C₉H₅IN₂O₂ 300.05

Also offers

various

quantities.

CHEMLYTE

SOLUTIONS

CO.,LTD

Industrial

Grade
497084-46-5 C₉H₅IN₂O₂ 300.05

Purity

percentage

not specified.

Physicochemical Properties
Systematic Name: 3-Iodo-8-nitroquinoline

CAS Number: 497084-46-5[1]

Molecular Formula: C₉H₅IN₂O₂[1]

Molecular Weight: 300.05 g/mol [1]

Appearance: Typically a white to yellow powder.
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Solubility: Very slightly soluble in water (0.18 g/L at 25°C).

Potential Applications in Research and Drug
Development
While direct experimental evidence for 3-Iodo-8-nitroquinoline is scarce in publicly accessible

literature, the quinoline scaffold is a well-established pharmacophore in medicinal chemistry.

The presence of both an iodine atom and a nitro group suggests potential for various biological

activities.

Anticancer Activity:

Quinoline derivatives have demonstrated a wide range of anticancer activities. Notably,

nitroquinolines have been investigated as potential antitumor agents. The nitro group can act

as a source of nitrogen radicals, which can alter intracellular signaling and inhibit tumor cell

growth. Studies on related compounds, such as nitroxoline (8-hydroxy-5-nitroquinoline) and

clioquinol (5-chloro-7-iodo-8-hydroxyquinoline), have shown that they can induce cancer cell

death through mechanisms like the inhibition of the proteasome and modulation of signaling

pathways like NF-kappaB and FoxM1. It is plausible that 3-Iodo-8-nitroquinoline could exhibit

similar cytotoxic effects on cancer cell lines.

Antimicrobial Activity:

The 8-hydroxyquinoline scaffold is known for its antimicrobial properties. The mechanism often

involves the chelation of metal ions essential for microbial growth. While 3-Iodo-8-
nitroquinoline lacks the hydroxyl group, the nitro functionality is a known pharmacophore in

various antimicrobial agents. The nitro group can be reduced within microbial cells to produce

toxic intermediates that can damage DNA and other critical biomolecules.

Experimental Protocols
Given the likely application of 3-Iodo-8-nitroquinoline in cytotoxicity and anticancer screening,

a detailed protocol for a common assay is provided below.

Sulforhodamine B (SRB) Cell Viability Assay
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This colorimetric assay is a widely used method for determining cell density and, by extension,

cytotoxicity. It relies on the ability of the SRB dye to bind to cellular proteins.

Materials:

96-well microtiter plates

Cell culture medium

Trichloroacetic acid (TCA), 10% (w/v) in water

Sulforhodamine B (SRB) solution, 0.4% (w/v) in 1% (v/v) acetic acid

Tris base solution, 10 mM

Procedure:

Cell Seeding: Seed cells in a 96-well plate at a density of 5,000-20,000 cells per well in 200

µL of culture medium. Incubate for 24 hours to allow for cell attachment.

Compound Treatment: Prepare serial dilutions of 3-Iodo-8-nitroquinoline in cell culture

medium. Replace the existing medium in the wells with 200 µL of the medium containing the

test compound. Include appropriate vehicle controls. Incubate for the desired exposure time

(e.g., 48 or 72 hours).

Cell Fixation: Carefully remove the culture medium. Gently add 50 µL of cold 10% TCA to

each well and incubate at 4°C for 1 hour.

Washing: Discard the TCA solution and wash the wells five times with slow-running tap

water. Remove excess water by tapping the plate on absorbent paper and allow it to air dry

completely.

Staining: Add 50 µL of 0.4% SRB solution to each well and incubate at room temperature for

30 minutes.

Destaining: Quickly wash the plates four times with 1% acetic acid to remove unbound dye.

Allow the plates to air dry.
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Solubilization: Add 200 µL of 10 mM Tris base solution to each well. Place the plate on a

shaker for 10 minutes to solubilize the protein-bound dye.

Measurement: Read the absorbance at 565 nm using a microplate reader. The absorbance

is proportional to the cellular protein content and, therefore, the cell number.

Potential Signaling Pathways and Logical
Relationships
Based on the activities of analogous quinoline compounds, 3-Iodo-8-nitroquinoline could

potentially modulate several key signaling pathways involved in cancer cell proliferation and

survival. The following diagrams illustrate these hypothetical relationships.

Compound Preparation

Cell-Based Assay Data Analysis

3-Iodo-8-nitroquinoline
(in DMSO)

Serial Dilutions
in Culture Medium

Compound Treatment
(48-72h incubation)

Cancer Cell Lines
(e.g., A549, MCF-7) SRB Assay Absorbance Reading

(565 nm) IC50 Calculation

Click to download full resolution via product page

Caption: A generalized experimental workflow for evaluating the in vitro cytotoxicity of 3-Iodo-8-
nitroquinoline.
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Caption: Hypothesized signaling pathways potentially modulated by 3-Iodo-8-nitroquinoline in

cancer cells.

Disclaimer: The information regarding potential applications and signaling pathways is based

on the known activities of structurally related compounds and should be experimentally verified

for 3-Iodo-8-nitroquinoline. This document is intended for informational purposes for a

scientific audience and does not constitute an endorsement of any specific supplier or product.
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Researchers should always consult the safety data sheet (SDS) before handling any chemical

compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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